Digestive Dysfunction

Description

Digestive dysfunction refers to a broad range of conditions characterized by impaired function of the gastrointestinal system, leading to symptoms such as abdominal pain, bloating, indigestion, nausea, vomiting, diarrhea, or constipation. It can stem from various causes including dietary factors, stress, infections, medication side effects, or underlying chronic diseases like irritable bowel syndrome (IBS) or inflammatory bowel disease (IBD). Diagnosis often involves a review of symptoms, physical examination, and sometimes diagnostic tests to identify the specific etiology.
